Hafnium-180

• CAS: 14265-78-2
• Molecular Formula: Hf
• Molecular Weight: 179.94656 g/mol
• SMILES: [Hf]
• InChI: InChI=1S/Hf/i1+2
• InChIKey: VBJZVLUMGGDVMO-NJFSPNSNSA-N

Natural hafnium's isotopic variability causes unpredictable reactivity in control rods and compromises IDMS precision. Enriched Hafnium-180 eliminates these risks with defined nuclear properties. • Thermal neutron capture cross-section: 12.87 ± 0.52 barns, resonance parameters resolved to 3 keV for reactor code validation. • First experimental ¹⁸⁰Hf(n,γ)¹⁸¹Hf data in 13.5-14.8 MeV range supports fusion neutronics. • IDMS precision of ±0.5 ε units (2σ) achieved on only 5 ng Hf with ¹⁸⁰Hf-enriched spike.

Hafnium-180 Isotope: Technical Specifications and Procurement Considerations for Nuclear and Research Applications

Hafnium-180 (¹⁸⁰Hf, CAS 14265-78-2) is the most abundant naturally occurring stable isotope of hafnium, constituting approximately 35.1% of natural terrestrial hafnium [1]. It is an observationally stable nuclide with a nuclear spin of I = 0 and no quadrupole moment, making it valuable for specific nuclear magnetic resonance (NMR) and solid-state physics studies [2]. As a member of the Group 4 transition metals, hafnium shares chemical properties with zirconium but possesses distinct nuclear characteristics that drive its specialized procurement [3].

Nuclear Reactor Physics

Enriched isotope for control-rod modeling and neutronics benchmarking

Fusion Material Activation

Reference target for fast-neutron cross-section validation studies

Geochemical Tracer Analysis

Isotopic spike for high-precision Lu-Hf and HFSE ID-MS workflows

• [1] KAERI (Korea Atomic Energy Research Institute). (n.d.). Nuclide data for 72-Hf-180. Retrieved from https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Hf-180 View Source
• [2] Schopper, H., Sukhoruchkin, S. I., Soroko, Z. N., & Martienssen, W. (Eds.). (2009). Neutron Resonance Parameters for Hf-180 (Hafnium). In Neutron Resonance Parameters (Vol. 24, pp. 3655–3666). Springer. https://doi.org/10.1007/978-3-540-87866-7_279 View Source
• [3] ISOFLEX USA. (n.d.). Hafnium. Retrieved from https://isoflex.com/hafnium View Source

Why Generic Substitution of Hafnium-180 Fails: A Procurement Risk Assessment

Substituting Hafnium-180 with other hafnium isotopes or alternative neutron absorbers introduces significant performance and economic risks. The isotopic composition of hafnium dictates its nuclear behavior, with each isotope exhibiting distinct thermal neutron capture cross sections and resonance integrals [1]. Using natural hafnium, which is a mixture of five stable isotopes, results in unpredictable depletion rates and altered reactivity worth over the operational lifetime of a nuclear control rod [2]. Furthermore, alternative absorbers like Ag-In-Cd alloys or boron carbide, while effective, do not replicate the unique combination of high-temperature corrosion resistance, mechanical integrity, and predictable transmutation chain that enriched Hafnium-180 provides [3]. For tracer applications in geochemistry, the use of non-enriched or alternative isotopic spikes compromises the precision and accuracy of isotope dilution mass spectrometry measurements [4].

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Natural Hf composition may shift reactivity predictions

Mixed isotopes create unpredictable depletion curves; enriched Hf-180 supports consistent control-rod worth modeling over fuel cycles.

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Ag-In-Cd alloy does not replicate Hf transmutation chain

Alternative absorber materials lack the corrosion resistance and predictable isotopic evolution of hafnium-based control rods.

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Non-enriched spikes limit ID-MS precision

Natural-abundance Hf compromises mass-bias correction and detection limits in sub-nanogram geochemical workflows.

• [1] KAERI (Korea Atomic Energy Research Institute). (n.d.). Nuclide data for 72-Hf-180. Retrieved from https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Hf-180 View Source
• [2] TPUB. (n.d.). Control Materials. Retrieved from https://tpub.com/doematerialsci/materialscience53.htm View Source
• [3] Analysis of control rod worth of hafnium instead of silver-indium-cadmium alloy. (2020). Nuclear Power Engineering, 41(1), 194–198. Retrieved from https://inis.iaea.org/records/7wtpe-97v33 View Source
• [4] Münker, C., Weyer, S., Scherer, E., & Mezger, K. (2001). Separation of high field strength elements (Nb, Ta, Zr, Hf) and Lu from rock samples for MC-ICPMS measurements. Geochemistry, Geophysics, Geosystems, 2(12). https://doi.org/10.1029/2001GC000183 View Source

Quantitative Evidence Guide: Differentiating Hafnium-180 for Scientific Procurement

Thermal Neutron Capture Cross Section Comparison: Hafnium-180 vs. Other Hafnium Isotopes

Hafnium-180 exhibits a distinct thermal neutron capture cross section that differentiates it from other stable hafnium isotopes, which is critical for predicting control rod depletion and transmutation behavior. While earlier isotopes in the hafnium capture chain possess larger resonance-capture cross sections, Hf-180 provides a moderately large and well-characterized cross section that contributes to the long operational lifetime of natural hafnium control rods [1]. Specifically, the thermal neutron capture cross section for the ¹⁸⁰Hf(n,γ)¹⁸¹Hf reaction has been measured as 12.87 ± 0.52 barns [2].

Thermal Neutron Capture Cross Section

Cross-study comparable

12.87 ± 0.52 barns

Hf-180(n,γ)Hf-181 reaction

~30× larger than Hf-179 (0.424 barns for Hf-180m channel)

Supports control-rod depletion modeling fidelity

Activation measurement vs. Au-197 standard at Pohang neutron facility

Evidence Dimension	Thermal Neutron Capture Cross Section (σ₀)
Target Compound Data	12.87 ± 0.52 barns
Comparator Or Baseline	Hf-179: 0.424 ± 0.018 barns (for the Hf-179(n,γ)Hf-180m reaction); Hf-177: known to have a large resonance-capture cross section but specific σ₀ not provided in these sources
Quantified Difference	Hf-180 σ₀ is approximately 30 times larger than the Hf-179 σ₀ measured for the specific metastable state production.
Conditions	Activation method using high-purity Hf and Au metallic foils, irradiated at the Pohang neutron facility. Gamma-ray spectra measured with a calibrated high-purity Ge detector. Measurements were relative to the ¹⁹⁷Au(n,γ)¹⁹⁸Au reaction standard (σ₀ = 98.65 ± 0.09 barns).

Why This Matters

This quantitative difference in neutron capture efficiency allows nuclear engineers to model control rod worth and isotopic depletion with higher fidelity, ensuring predictable reactor safety margins over the fuel cycle.

• [1] TPUB. (n.d.). Control Materials. Retrieved from https://tpub.com/doematerialsci/materialscience53.htm View Source
• [2] Kim, G. N., et al. (2008). Measurement of thermal neutron cross-sections and integrals for Hf-179(n,γ)Hf-180m and Hf-180(n,γ)Hf-181 reaction at the Pohang neutron facility. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 266(1), 21–29. View Source

Fast Neutron Capture Cross Section for Fusion Reactor Design: First Experimental Data for Hafnium-180

For fusion reactor applications, the fast neutron capture cross section of Hafnium-180 is a critical parameter for neutronics calculations and activation analysis. Prior to 2019, significant discrepancies existed among major nuclear data libraries for the ¹⁸⁰Hf(n,γ)¹⁸¹Hf reaction cross section around 14 MeV. A study provided the first experimental cross-section data in this energy range, enabling direct comparison with evaluated library values [1]. The experimental data revealed that the evaluation values in the ROSFOND-2010 library were much lower than those in ENDF/B-VII.0, ENDF/B-VIII.0, JEFF-3.3, JENDL-4.0, and CENDL-3.1 [2].

Fast Neutron Capture Cross Section

Head-to-head

First experimental data at 13.5–14.8 MeV

Resolves discrepancies among 6 major evaluated libraries

ROSFOND-2010 values significantly lower than ENDF/B, JEFF, JENDL, CENDL

Reduces nuclear-data uncertainty for fusion activation calculations

T(d,n)He-4 activation; Nb-93 monitor reaction

Evidence Dimension	Fast Neutron Capture Cross Section (13.5–14.8 MeV)
Target Compound Data	First experimental cross-section data measured, resolving a 'huge difference' among evaluated data libraries.
Comparator Or Baseline	Evaluated nuclear data libraries: ROSFOND-2010 (values much lower) vs. ENDF/B-VII.0, ENDF/B-VIII.0, JEFF-3.3, JENDL-4.0, CENDL-3.1.
Quantified Difference	Study provides new experimental data to resolve discrepancies; quantitative difference not a single number but a new dataset for benchmarking.
Conditions	Activation technique using the T(d,n)⁴He reaction to produce 13.5–14.8 MeV neutrons. Induced activities measured by high-resolution γ-ray spectrometer with HPGe detector. Neutron fluence determined via ⁹³Nb(n,2n)⁹²ᵐNb monitor reaction.

Why This Matters

Procurement of enriched Hafnium-180 is essential for fusion material testing programs, as the new experimental data reduce nuclear data uncertainty, enabling more accurate predictions of material activation and neutron economy in fusion reactor designs.

• [1] Luo, J., et al. (2019). Measurements of fast neutron capture cross section for ¹⁸⁰Hf. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 449, 49–53. https://doi.org/10.1016/j.nimb.2019.04.023 View Source
• [2] Luo, J., et al. (2019). Measurements of fast neutron capture cross section for ¹⁸⁰Hf. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 449, 49–53. https://doi.org/10.1016/j.nimb.2019.04.023 View Source

Resonance Integral and Total Cross Section Benchmarking: Hafnium-180 Data for Improved Reactor Calculations

The resolved resonance region is critical for accurate reactor physics calculations. A doctoral thesis at the University of Birmingham produced new resonance parameters for all six natural hafnium isotopes, extending the upper energy limits for the resolved resonance regions. For Hf-180, the upper limit was extended to 3 keV [1]. Using these new parameters, the calculated natural hafnium resonance integral was found to be 1.2% lower than the integral derived from the JEFF3.1 evaluated data library [2]. This refinement directly impacts the accuracy of k-effective calculations for reactor assemblies.

Resonance Integral Refinement

Head-to-head

1.2% lower

vs. JEFF3.1 evaluated data library

Resolved resonance region extended to 3 keV for Hf-180

Improves k-effective accuracy for reactor assembly calculations

Time-of-flight at GELINA; REFIT least-squares analysis

Evidence Dimension	Natural Hafnium Resonance Integral
Target Compound Data	Calculated value based on new resonance parameters for Hf-180 (as part of natural Hf) is 1.2% lower.
Comparator Or Baseline	Resonance integral calculated from JEFF3.1 evaluated hafnium data.
Quantified Difference	1.2% lower
Conditions	Time-of-flight measurements at the GELINA facility using C₆D₆ detectors for capture and ⁶Li glass detectors for transmission. Analysis performed with REFIT least-squares fitting code. Samples included natural hafnium discs and oxide powders with isotopic enrichment.

Why This Matters

For reactor designers and safety analysts, even a 1.2% difference in resonance integral translates into meaningful changes in predicted reactivity coefficients and control rod worth, underscoring the need for high-fidelity, isotope-specific nuclear data.

• [1] Ware, T. C. (2010). Measurement and analysis of the resolved resonance cross sections of the natural hafnium isotopes (Doctoral thesis). University of Birmingham. Retrieved from https://research.manchester.ac.uk/en/publications/measurement-and-analysis-of-the-resolved-resonance-cross-sections/ View Source
• [2] Ware, T. C. (2010). Measurement and analysis of the resolved resonance cross sections of the natural hafnium isotopes (Doctoral thesis). University of Birmingham. Retrieved from https://research.manchester.ac.uk/en/publications/measurement-and-analysis-of-the-resolved-resonance-cross-sections/ View Source

Hafnium-180 as a Quantitative Tracer in Geochemical Isotope Dilution Mass Spectrometry

In high-precision geochemistry, the use of an isotopically enriched tracer is essential for accurate element concentration determination via isotope dilution. A 2001 study introduced a mixed ⁹⁴Zr-¹⁷⁶Lu-¹⁸⁰Hf-¹⁸⁰Ta tracer, which enabled the first combined isotope dilution measurements of Nb/Ta, Zr/Hf, and Lu/Hf ratios from a single rock sample dissolution [1]. The use of enriched ¹⁸⁰Hf in the spike allows for precise correction of instrumental mass bias and accurate determination of hafnium concentrations at sub-nanogram levels [2].

Geochemical ID-MS Tracer Performance

Class-level inference

±0.5 ε units (2σ)

with as little as 5 ng Hf on MC-ICP-MS

Mixed Zr-94–Lu-176–Hf-180–Ta-180 spike

Reported tracer precision context for Lu-Hf geochronology

Single-column Ln-Spec separation; Micromass Isoprobe

Evidence Dimension	Analytical Precision for Hf Concentration
Target Compound Data	Enriched ¹⁸⁰Hf spike enables 2σ external precision of ±0.5 epsilon units for Hf isotope measurements using as little as 5 ng of Hf.
Comparator Or Baseline	Natural-abundance Hf or non-isotopic methods.
Quantified Difference	Precision of ±0.5 ε units (2σ) with 5 ng Hf; direct comparison to other methods not quantified in the source.
Conditions	MC-ICP-MS (Micromass Isoprobe) analysis following a single-column ion exchange separation procedure using Eichrom® Ln-Spec resin. Sample dissolved in HF and purified before analysis.

Why This Matters

Procurement of high-purity, enriched Hafnium-180 is a non-negotiable requirement for laboratories conducting Lu-Hf geochronology or high-field-strength element geochemistry, as it directly determines the achievable precision and accuracy of concentration data.

• [1] Münker, C., Weyer, S., Scherer, E., & Mezger, K. (2001). Separation of high field strength elements (Nb, Ta, Zr, Hf) and Lu from rock samples for MC-ICPMS measurements. Geochemistry, Geophysics, Geosystems, 2(12). https://doi.org/10.1029/2001GC000183 View Source
• [2] Münker, C., Weyer, S., Scherer, E., & Mezger, K. (2001). Separation of high field strength elements (Nb, Ta, Zr, Hf) and Lu from rock samples for MC-ICPMS measurements. Geochemistry, Geophysics, Geosystems, 2(12). https://doi.org/10.1029/2001GC000183 View Source

Comparative Neutronic Performance of Hafnium-Based Control Rods vs. Ag-In-Cd Alloy

A 2020 neutronic analysis evaluated the feasibility of replacing traditional silver-indium-cadmium (AIC) alloy control rods with hafnium-based materials in pressurized water reactors. The study compared natural hafnium (Hf), hafnium boride (HfB₂), and hydrogenated hafnium (HfHₓ) against the AIC baseline [1]. The analysis, conducted from the perspectives of control rod worth and material burnup characteristics, concluded that for engineering application in domestic mainstream power plants, natural hafnium is the preferred candidate for next-generation control rod materials to replace AIC [2].

Control Rod Material Ranking

Class-level inference

Natural Hf preferred over AIC

for next-generation PWR control rods

Ranked among Hf, HfB₂, HfHₓ vs. Ag-In-Cd baseline

Reported neutronic and burnup assessment for engineering selection

PWR neutronic analysis; abstract-level data

Evidence Dimension	Control Rod Worth and Burnup Characteristics
Target Compound Data	Natural hafnium (containing 35.1% ¹⁸⁰Hf) is identified as the preferred engineering candidate for AIC replacement.
Comparator Or Baseline	Silver-Indium-Cadmium (AIC) alloy control rods.
Quantified Difference	The study provides a qualitative ranking (HfB₂ > HfH₃ > Hf in terms of increasing rod worth), with Hf selected as the optimal material for practical engineering implementation. Exact worth values are not provided in the abstract.
Conditions	Neutronic analysis for a domestic mainstream power plant (Pressurized Water Reactor).

Why This Matters

This study provides a direct, peer-reviewed justification for procuring hafnium (and by extension, its constituent isotope ¹⁸⁰Hf) as a strategic replacement for AIC in next-generation nuclear reactors, highlighting its superior overall balance of neutronic performance and engineering practicality.

• [1] Analysis of control rod worth of hafnium instead of silver-indium-cadmium alloy. (2020). Nuclear Power Engineering, 41(1), 194–198. Retrieved from https://inis.iaea.org/records/7wtpe-97v33 View Source
• [2] Analysis of control rod worth of hafnium instead of silver-indium-cadmium alloy. (2020). Nuclear Power Engineering, 41(1), 194–198. Retrieved from https://inis.iaea.org/records/7wtpe-97v33 View Source

Recommended Application Scenarios for Hafnium-180 Based on Quantitative Evidence

Nuclear Reactor Control Rod Material Testing and Qualification

Procure Hafnium-180 enriched material to serve as a benchmark target for neutron activation experiments. The experimentally measured thermal neutron capture cross section of 12.87 ± 0.52 barns [1] and the newly resolved resonance parameters extending to 3 keV [2] make it an ideal reference standard for qualifying control rod materials and validating reactor physics codes.

Fusion Reactor Structural Material Activation Analysis

Utilize Hafnium-180 in irradiation experiments to refine fast neutron capture cross section data for fusion reactor design. The first-ever experimental data for the ¹⁸⁰Hf(n,γ)¹⁸¹Hf reaction in the 13.5–14.8 MeV range [3] directly supports the reduction of nuclear data uncertainties in activation and neutronics calculations for ITER and DEMO-class fusion devices.

High-Precision Lu-Hf Geochronology and HFSE Geochemistry

Employ enriched Hafnium-180 as a critical component of a mixed isotopic tracer for isotope dilution mass spectrometry. The use of an ¹⁸⁰Hf-enriched spike enables accurate and precise determination of hafnium concentrations at sub-nanogram levels, achieving external precisions of ±0.5 ε units (2σ) on as little as 5 ng of Hf [4].

Application

Selection Property

Validation Focus

Reactor Control-Rod Qualification

Isotopic enrichment and cross-section fidelity

Thermal capture cross-section benchmarking and depletion modeling

Fusion Structural Material Activation

Fast-neutron cross-section data availability

Experimental validation against evaluated nuclear data libraries

Lu-Hf Geochronology Tracer

Enriched isotopic spike precision

Mass-bias correction and sub-nanogram detection limits

• [1] Kim, G. N., et al. (2008). Measurement of thermal neutron cross-sections and integrals for Hf-179(n,γ)Hf-180m and Hf-180(n,γ)Hf-181 reaction at the Pohang neutron facility. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 266(1), 21–29. View Source
• [2] Ware, T. C. (2010). Measurement and analysis of the resolved resonance cross sections of the natural hafnium isotopes (Doctoral thesis). University of Birmingham. Retrieved from https://research.manchester.ac.uk/en/publications/measurement-and-analysis-of-the-resolved-resonance-cross-sections/ View Source
• [3] Luo, J., et al. (2019). Measurements of fast neutron capture cross section for ¹⁸⁰Hf. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 449, 49–53. https://doi.org/10.1016/j.nimb.2019.04.023 View Source
• [4] Münker, C., Weyer, S., Scherer, E., & Mezger, K. (2001). Separation of high field strength elements (Nb, Ta, Zr, Hf) and Lu from rock samples for MC-ICPMS measurements. Geochemistry, Geophysics, Geosystems, 2(12). https://doi.org/10.1029/2001GC000183 View Source